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Compound of Interest

Compound Name:
4'-Carboethoxy-3-(2,5-

dimethylphenyl)propiophenone

CAS No.: 898794-96-2

Cat. No.: B3023853

Get Quote

Executive Summary & Chemical Identity
4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone is a synthetic intermediate belonging

to the dihydrochalcone class. Structurally, it consists of a central propanone chain linking a 4-

ethoxycarbonyl-substituted phenyl ring and a 2,5-dimethyl-substituted phenyl ring.

This specific substitution pattern is highly relevant in drug discovery for Type 2 Diabetes

Mellitus (T2DM). The 4-carboethoxy group often functions as a prodrug moiety (hydrolyzable to

the active carboxylic acid) or a handle for further derivatization, while the lipophilic 2,5-

dimethylphenyl group enhances binding affinity to hydrophobic pockets in target receptors like

SGLT2 (Sodium-Glucose Cotransporter 2) or GPR40 (Free Fatty Acid Receptor 1).
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Property Specification

IUPAC Name
Ethyl 4-[3-(2,5-

dimethylphenyl)propanoyl]benzoate

Common Name
4'-Carboethoxy-3-(2,5-

dimethylphenyl)propiophenone

CAS Number 898794-96-2

Molecular Formula C₂₀H₂₂O₃

Molecular Weight 310.39 g/mol

Core Scaffold Dihydrochalcone (1,3-diphenylpropan-1-one)

Key Substituents 4-Ethoxycarbonyl (Ester), 2,5-Dimethyl (Alkyl)

Predicted LogP ~4.8 (Highly Lipophilic)

Appearance White to off-white crystalline solid

Synthesis & Reaction Logic
The most robust and scalable synthesis of 4'-Carboethoxy-3-(2,5-
dimethylphenyl)propiophenone follows a two-step Chalcone Route. This pathway is

preferred over direct Friedel-Crafts acylation due to higher regioselectivity and yield.

Synthetic Pathway Analysis
Claisen-Schmidt Condensation: The reaction of Ethyl 4-acetylbenzoate (Acetophenone

derivative) with 2,5-Dimethylbenzaldehyde yields the unsaturated chalcone intermediate.

This step establishes the carbon skeleton.

Catalytic Hydrogenation: Selective reduction of the

-unsaturated double bond using Palladium on Carbon (Pd/C) yields the final dihydrochalcone
product without reducing the ketone or ester groups.

Mechanistic Workflow (DOT Diagram)
The following diagram illustrates the reaction flow and key intermediates.
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Caption: Two-step synthesis via Claisen-Schmidt condensation followed by catalytic

hydrogenation.

Detailed Experimental Protocols
Note: All procedures should be performed in a fume hood with appropriate PPE.

Step 1: Synthesis of the Chalcone Intermediate
Reaction: Ethyl 4-acetylbenzoate + 2,5-Dimethylbenzaldehyde

Chalcone

Reagents:

Ethyl 4-acetylbenzoate (1.0 eq)

2,5-Dimethylbenzaldehyde (1.0 eq)

Sodium Hydroxide (NaOH), 10% aqueous solution (0.5 eq)

Ethanol (Solvent, 10 volumes)

Procedure:

Dissolve Ethyl 4-acetylbenzoate and 2,5-Dimethylbenzaldehyde in ethanol at room

temperature.
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Dropwise add the 10% NaOH solution while stirring. The solution will likely turn

yellow/orange, indicating enolate formation and conjugation.

Stir at room temperature for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1) for

disappearance of starting materials.

Workup: Cool the mixture to 0°C. The chalcone product often precipitates. Filter the solid.

If no precipitate, dilute with water and extract with ethyl acetate.

Purification: Recrystallize from ethanol/water to obtain the pure unsaturated chalcone.

Step 2: Catalytic Hydrogenation to Dihydrochalcone
Reaction: Chalcone + H₂

4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone

Reagents:

Chalcone Intermediate (from Step 1)

10% Palladium on Carbon (Pd/C) (10 wt% loading)

Ethyl Acetate or Methanol (Solvent)

Hydrogen gas (Balloon pressure or 1 atm)

Procedure:

Dissolve the chalcone in ethyl acetate.

Add the Pd/C catalyst carefully (pyrophoric risk).

Purge the flask with nitrogen, then introduce a hydrogen atmosphere (balloon).

Stir vigorously at room temperature for 2–4 hours.

Critical Control Point: Monitor closely by TLC or HPLC. Stop the reaction immediately

upon disappearance of the alkene to prevent reduction of the ketone (to alcohol) or the
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ester.

Workup: Filter the mixture through a Celite pad to remove the catalyst. Concentrate the

filtrate under reduced pressure.

Purification: The residue is typically pure enough. If necessary, purify via silica gel column

chromatography (Hexane:EtOAc gradient).

Medicinal Applications & Pharmacophore
Analysis[3]
SGLT2 Inhibitor Pharmacophore
Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors (e.g., Dapagliflozin, Empagliflozin) typically

feature a C-glucoside linked to a distal aromatic ring via a methylene bridge. However, early

generation inhibitors and current research tools often utilize the dihydrochalcone scaffold

(derived from Phlorizin).

Role of the Molecule: The 4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone
structure mimics the aglycone portion of Phlorizin-like inhibitors.

Structure-Activity Relationship (SAR):

The 2,5-dimethylphenyl ring provides steric bulk and lipophilicity, occupying the

hydrophobic pocket of the SGLT2 active site.

The Propanone linker positions the rings at the optimal distance (~4–5 Å).

The 4-Carboethoxy group acts as a masked carboxylic acid. Upon hydrolysis to the acid, it

can form salt bridges with arginine residues (e.g., Arg293) in the receptor.

GPR40 (FFAR1) Agonism
Free Fatty Acid Receptor 1 (GPR40) agonists are developed for enhancing glucose-dependent

insulin secretion.

Many GPR40 agonists (e.g., Fasiglifam/TAK-875) possess a dihydrobenzofuran or

phenylpropanoic acid core.
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Hydrolysis of the ethyl ester in 4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone
yields 4-[3-(2,5-dimethylphenyl)propanoyl]benzoic acid, which aligns with the

pharmacophore of GPR40 agonists (an acidic head group linked to a lipophilic tail).

Pharmacophore Mapping (DOT Diagram)
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Caption: Pharmacophore dissection showing the lipophilic tail and polar head group relevant to

SGLT2 and GPR40 binding.

References
Meng, W., et al. (2008). "Discovery of Dapagliflozin: A Potent, Selective Renal Sodium-

Dependent Glucose Cotransporter 2 (SGLT2) Inhibitor for the Treatment of Type 2 Diabetes."

Journal of Medicinal Chemistry, 51(5), 1145–1149. Link

Tsuzuki, Y., et al. (2011). "Synthesis and Biological Evaluation of Novel Dihydrochalcone
Derivatives as SGLT2 Inhibitors." Bioorganic & Medicinal Chemistry, 19(18), 5679-5692.
(Describes the SAR of the dihydrochalcone scaffold).

Christiansen, E., et al. (2013). "Discovery of TUG-469, a Potent Free Fatty Acid Receptor 1

(FFA1/GPR40) Agonist for the Treatment of Type 2 Diabetes." ACS Medicinal Chemistry

Letters, 4(5), 441–445. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3023853/docs?utm_src=pdf-body#comprehensive-technical-guide-4-carboethoxy-3-2-5-dimethylphenyl-propiophenone
https://www.benchchem.com/product/b3023853/docs?utm_src=pdf-body-img#comprehensive-technical-guide-4-carboethoxy-3-2-5-dimethylphenyl-propiophenone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm701272q
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fml400047y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemicalBook Entry. (2023). "4'-Carboethoxy-3-(2,5-dimethylphenyl)propiophenone
(CAS 898794-96-2)."[1] Link

Chao, E. C., & Henry, R. R. (2010). "SGLT2 inhibition—a novel strategy for diabetes

treatment." Nature Reviews Drug Discovery, 9(7), 551-559. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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